Cas no 1424622-23-0 ((Z)-3-[3-(1-Benzofuran-2-yl)-1-benzylpyrazol-4-yl]-2-cyanoprop-2-enamide)

• Product Name: (Z)-3-[3-(1-Benzofuran-2-yl)-1-benzylpyrazol-4-yl]-2-cyanoprop-2-enamide
• CAS No: 1424622-23-0
• MF: C₂₂H₁₆N₄O₂
• MW: 368.3880443573
• CID: 6411456
• PubChem ID: 97993588
• Update Time: 2025-10-31

(Z)-3-[3-(1-Benzofuran-2-yl)-1-benzylpyrazol-4-yl]-2-cyanoprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z118280692
• EN300-26616295
• 1424622-23-0
• (Z)-3-[3-(1-Benzofuran-2-yl)-1-benzylpyrazol-4-yl]-2-cyanoprop-2-enamide
• 3-[3-(1-benzofuran-2-yl)-1-benzyl-1H-pyrazol-4-yl]-2-cyanoprop-2-enamide

• Inchi： 1S/C22H16N4O2/c23-12-17(22(24)27)10-18-14-26(13-15-6-2-1-3-7-15)25-21(18)20-11-16-8-4-5-9-19(16)28-20/h1-11,14H,13H2,(H2,24,27)/b17-10-
• InChI Key： ZZSUJDCQRPEJFZ-YVLHZVERSA-N
• SMILES： O1C2C=CC=CC=2C=C1C1C(/C=C(/C#N)\C(N)=O)=CN(CC2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 368.12732577g/mol
• Monoisotopic Mass: 368.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 97.8Ų

Additional information on (Z)-3-[3-(1-Benzofuran-2-yl)-1-benzylpyrazol-4-yl]-2-cyanoprop-2-enamide

Professional Introduction to Compound with CAS No. 1424622-23-0 and Product Name: (Z)-3-[3-(1-Benzofuran-2-yl)-1-benzylpyrazol-4-yl]-2-cyanoprop-2-enamide

The compound with the CAS number 1424622-23-0 and the product name (Z)-3-[3-(1-Benzofuran-2-yl)-1-benzylpyrazol-4-yl]-2-cyanoprop-2-enamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in modulating biological pathways and its role in the development of novel therapeutic agents.

The structural composition of this compound is a testament to the ingenuity of modern synthetic chemistry. The presence of a benzofuran moiety at the 1-position, coupled with a benzylpyrazole core, contributes to its unique pharmacophoric properties. The cyano group at the 2-position of the prop-2-enamide moiety further enhances its reactivity and interaction with biological targets. Such structural features are often exploited in drug design to achieve high specificity and efficacy.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. The benzofuran scaffold, in particular, has been extensively studied for its role in various biological processes. Its aromaticity and ability to form hydrogen bonds make it an attractive component in designing molecules that can interact with biological receptors. Similarly, the pyrazole ring is known for its versatility in drug development, often serving as a key pharmacophore in small-molecule inhibitors.

The synthesis of (Z)-3-[3-(1-Benzofuran-2-yl)-1-benzylpyrazol-4-yl]-2-cyanoprop-2-enamide involves a multi-step process that requires precise control over reaction conditions. The introduction of the cyano group into the propenamide backbone is particularly critical, as it influences the compound's electronic properties and binding affinity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to ensure high yields and purity.

In terms of biological activity, preliminary investigations suggest that this compound exhibits promising properties as an inhibitor of certain enzymes implicated in inflammatory and metabolic disorders. The benzofuran and benzylpyrazole moieties are believed to contribute to its binding affinity by forming multiple interactions with the target protein. Additionally, the cyano group may play a role in modulating enzyme activity through electrostatic or hydrogen bonding interactions.

The potential therapeutic applications of this compound are further supported by computational studies using molecular modeling techniques. These studies have provided insights into its binding mode and interactions with potential targets. The results indicate that (Z)-3-[3-(1-Benzofuran-2-yl)-1-benzylpyrazol-4-yl]-2-cyanoprop-2-enamide could be a valuable lead compound for further optimization towards developing novel drugs.

Moreover, the compound's stability under various conditions has been evaluated through spectroscopic and chromatographic analyses. Its robustness in solution and solid states makes it suitable for further downstream applications, such as formulation development and preclinical studies. The absence of any destabilizing functional groups ensures that it remains intact during storage and transportation.

As research in chemical biology continues to evolve, compounds like (Z)-3-[3-(1-Benzofuran-2-yl)-1-benzylpyrazol-4-yl]-2-cyanoprop-2-enamide are expected to play a pivotal role in understanding complex biological mechanisms. Their unique structural features offer opportunities for designing molecules with tailored properties, enabling more precise targeting of disease-causing pathways.

In conclusion, the compound with CAS number 1424622-23-0 represents a significant contribution to the field of pharmaceutical chemistry. Its intricate structure, characterized by a benzofuran, benzylpyrazole, and cyano group, positions it as a promising candidate for further exploration in drug development. Ongoing research aims to harness its potential by optimizing its pharmacological properties and evaluating its efficacy in preclinical models.